N-(3-methyl-1-(4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)-2-(o-tolyloxy)acetamide

• IUPAC Name: N-[5-methyl-2-(4-oxo-1-phenyl-5H-pyrazolo[3,4-d]pyrimidin-6-yl)pyrazol-3-yl]-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C24H21N7O3/c1-15-8-6-7-11-19(15)34-14-21(32)26-20-12-16(2)29-31(20)24-27-22-18(23(33)28-24)13-25-30(22)17-9-4-3-5-10-17/h3-13H,14H2,1-2H3,(H,26,32)(H,27,28,33)
• InChI Key: NMOMQOVGZYDJRY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NC2=CC(=NN2C3=NC4=C(C=NN4C5=CC=CC=C5)C(=O)N3)C
• Molecular Formula: C24H21N7O3
• Molecular Weight: 455.5 g/mol

Description

N-(3-methyl-1-(4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-1H-pyrazol-5-yl)-2-(o-tolyloxy)acetamide is a useful research compound. Its molecular formula is C24H21N7O3 and its molecular weight is 455.478. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Pyrazolo[3,4-d]pyrimidine derivatives have been synthesized and evaluated for their potential as anticancer agents. For instance, a study by Al-Sanea et al. (2020) designed and synthesized certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives, demonstrating appreciable cancer cell growth inhibition in vitro against a range of cancer cell lines, indicating the compound's potential in cancer treatment Al-Sanea et al., 2020.

Antitumor and Antimicrobial Activity

Another study by El-Morsy et al. (2017) synthesized a new series of 3-(methylthio)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine derivatives, evaluated against human breast adenocarcinoma cell line MCF7, showing mild to moderate activity. This highlights the compound's relevance in developing new antitumor therapies El-Morsy et al., 2017. Furthermore, a study on the synthesis of novel isoxazolines and isoxazoles of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through [3+2] cycloaddition by Rahmouni et al. (2014) adds to the compound's potential in generating new chemical entities with possible biological activities Rahmouni et al., 2014.

Neuroinflammation Imaging

Furthermore, compounds within this chemical class have been explored for imaging neuroinflammatory processes. Damont et al. (2015) developed novel pyrazolo[1,5-a]pyrimidines for binding the translocator protein 18 kDa (TSPO), recognized as an early biomarker of neuroinflammation, showcasing the versatility of these compounds beyond therapeutic applications to diagnostic imaging Damont et al., 2015.